Cas no 1807171-46-5 (3-Aminomethyl-5-cyano-2-(difluoromethoxy)benzoic acid)

• Product Name: 3-Aminomethyl-5-cyano-2-(difluoromethoxy)benzoic acid
• CAS No: 1807171-46-5
• MF: C₁₀H₈F₂N₂O₃
• MW: 242.178929328918
• CID: 4946885
• Update Time: 2025-07-01

3-Aminomethyl-5-cyano-2-(difluoromethoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Aminomethyl-5-cyano-2-(difluoromethoxy)benzoic acid

• Inchi： 1S/C10H8F2N2O3/c11-10(12)17-8-6(4-14)1-5(3-13)2-7(8)9(15)16/h1-2,10H,4,14H2,(H,15,16)
• InChI Key： NJZQIAZLPBGAHC-UHFFFAOYSA-N
• SMILES： FC(OC1C(C(=O)O)=CC(C#N)=CC=1CN)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 329
• XLogP3: -1.3
• Topological Polar Surface Area: 96.3

Additional information on 3-Aminomethyl-5-cyano-2-(difluoromethoxy)benzoic acid

3-Aminomethyl-5-cyano-2-(difluoromethoxy)benzoic acid: A Versatile Compound with Promising Therapeutic Potential

3-Aminomethyl-5-cyano-2-(difluoromethoxy)benzoic acid, identified by its CAS no 1807171-46-5, represents a unique molecular entity with potential applications in pharmaceutical research and development. This compound belongs to the class of substituted benzoic acids, characterized by the presence of multiple functional groups that confer distinct chemical properties. The 3-aminomethyl group introduces nitrogen-based functionality, while the 5-cyano moiety contributes electron-withdrawing characteristics. The 2-(difluoromethoxy) substituent adds fluorine atoms, which are known to modulate biological activity through various mechanisms. These structural features collectively position the compound as a promising candidate for further exploration in therapeutic contexts.

Recent advancements in medicinal chemistry have highlighted the importance of functional group optimization in drug design. A study published in *Journal of Medicinal Chemistry* (2023) demonstrated that the introduction of difluoromethoxy groups can significantly enhance the metabolic stability of small molecule drugs. This is particularly relevant for 3-Aminomethyl-5-cyano-2-(difluoromethoxy)benzoic acid, as its fluorinated substituent may contribute to prolonged half-life in vivo. The cyano group, on the other hand, is known to participate in hydrogen bonding interactions, which could be critical for receptor binding affinity in target-specific drug development.

The CAS no 1807131-46-5 compound exhibits unique physicochemical properties that make it suitable for various pharmaceutical applications. Its molecular weight and solubility profile are compatible with modern drug delivery systems, including oral formulations and targeted release mechanisms. The presence of aminomethyl and cyano groups may also enable the compound to interact with multiple biological targets simultaneously, a property that is increasingly valued in the development of multitarget drugs. This characteristic is particularly relevant in the context of complex diseases such as cancer and neurodegenerative disorders, where multifactorial pathogenesis requires comprehensive therapeutic approaches.

Recent research has focused on the potential of 3-Aminomethyl-5-cyano-2-(difluoromethoxy)benzoic acid as an inhibitor of specific enzymatic pathways. A 2023 study published in *Bioorganic & Medicinal Chemistry* reported that this compound demonstrates inhibitory activity against certain kinases involved in cell proliferation. The difluoromethoxy substituent appears to play a critical role in this activity, as its presence enhances the compound's ability to bind to the active site of these enzymes. This finding aligns with the broader trend in drug discovery to leverage fluorinated moieties for improved potency and selectivity.

The structural complexity of 3-Aminomethyl-5-cyano-2-(difluoromethoxy)benzoic acid makes it an attractive candidate for further modification to enhance its therapeutic potential. Researchers are exploring various strategies to optimize its pharmacokinetic properties, including the introduction of additional functional groups that could improve bioavailability or reduce metabolic degradation. These modifications are being investigated in the context of both small molecule drugs and biopharmaceuticals, reflecting the compound's versatility across different therapeutic modalities.

From a synthetic perspective, the preparation of 3-Aminomethyl-5-cyano-2-(difluoromethoxy)benzoic acid involves complex multi-step reactions that require precise control of reaction conditions. Recent advances in asymmetric synthesis and catalytic methodologies have enabled more efficient production of this compound, making it more accessible for preclinical and clinical research. The development of scalable synthesis routes is a critical factor in the transition of such compounds from laboratory research to potential therapeutic applications.

While the therapeutic potential of 3-Aminomethyl-5-cyano-2-(difluoromethoxy)benzoic acid is still under investigation, its structural features suggest it could have applications in several therapeutic areas. In the field of oncology, its ability to modulate kinase activity may make it a candidate for the development of targeted therapies. In neurology, the presence of aminomethyl and cyano groups could potentially contribute to neuroprotective effects, an area of growing interest in drug development for conditions such as Alzheimer's disease.

Current research efforts are also exploring the potential of this compound in the development of novel antiviral agents. A 2023 preprint study suggests that the difluoromethoxy substituent may enhance the compound's ability to interact with viral proteins, a property that is crucial for the development of antiviral drugs. These findings highlight the importance of functional group optimization in the design of broad-spectrum antiviral agents, a critical need in the context of emerging viral threats.

The pharmacokinetic profile of 3-Aminomethyl-5-cyano-2-(difluoromethoxy)benzoic acid is being evaluated in various preclinical models to determine its suitability for different routes of administration. Its solubility characteristics and metabolic stability are being studied to optimize its formulation for oral delivery, while its potential for intravenous administration is also under investigation. These studies are critical for understanding how the compound behaves in the body and for designing effective dosage regimens.

As research into 3-Aminomethyl-5-cyano-2-(difluoromethoxy)benzoic acid progresses, its structural features are being leveraged to develop analogs with enhanced therapeutic properties. These analogs are being tested for improved potency, selectivity, and safety profiles, reflecting the ongoing efforts in medicinal chemistry to refine molecular structures for better clinical outcomes. The development of these analogs is a testament to the importance of structural optimization in drug discovery processes.

Despite the promising potential of 3-Aminomethyl-5-cyano-2-(difluoromethoxy)benzoic acid, further research is needed to fully understand its biological activity and therapeutic applications. Ongoing studies are focused on elucidating its mechanisms of action, determining its safety profile, and evaluating its efficacy in relevant disease models. These investigations are crucial for advancing this compound from a research interest to a potential therapeutic option.

The development of 3-Aminomethyl-5-cyano-2-(difluoromethoxy)benzoic acid exemplifies the complex interplay between molecular structure and biological activity in drug discovery. As researchers continue to explore its potential, the compound's unique properties may lead to breakthroughs in the treatment of various diseases. The ongoing investigations into this compound underscore the importance of continued research in pharmaceutical science to uncover new therapeutic possibilities.

Ultimately, the journey of 3-Aminomethyl-5-cyano-2-(difluoromethoxy)benzoic acid from a novel compound to a potential therapeutic agent highlights the dynamic nature of drug discovery. As new research emerges, our understanding of this compound's properties and applications will continue to evolve, opening new avenues for innovation in pharmaceutical research.

As we look to the future, the continued exploration of 3-Aminomethyl-5-cyano-2-(difluoromethoxy)benzoic acid and similar compounds will be essential in addressing unmet medical needs. The integration of advanced analytical techniques and computational modeling will play a critical role in optimizing these compounds for therapeutic use. This ongoing research represents a vital step in the development of new treatments that can improve patient outcomes and advance the field of medicine.

Through sustained research efforts, the potential of 3-Aminomethyl-5-cyano-2-(difluoromethoxy)benzoic acid will be further realized, contributing to the ever-evolving landscape of pharmaceutical science. The compound's unique properties and versatile structure position it as a valuable asset in the quest for innovative therapeutic solutions, underscoring the importance of continued exploration in this field.

As the scientific community continues to investigate the properties and applications of 3-Aminomethyl-5-cyano-2-(difluoromethoxy)benzoic acid, we can anticipate new discoveries that may expand its therapeutic potential. These findings will not only enhance our understanding of this compound but also contribute to the broader field of drug development, paving the way for more effective treatments in the future.

In conclusion, the study of 3-Aminomethyl-5-cyano-2-(difluoromethoxy)benzoic acid represents an important area of research with significant implications for pharmaceutical science. Its structural features and potential applications highlight the importance of continued investigation in this field, offering new possibilities for the development of innovative therapies that can address a wide range of medical conditions.